Cas no 39098-89-0 (2-Propenoyl chloride,3-(4-fluorophenyl)-)

2-Propenoyl chloride,3-(4-fluorophenyl)- structure
39098-89-0 structure
Product Name:2-Propenoyl chloride,3-(4-fluorophenyl)-
CAS No:39098-89-0
MF:C9H6ClFO
MW:184.594745159149
CID:297249
Update Time:2024-01-27

2-Propenoyl chloride,3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoyl chloride,3-(4-fluorophenyl)-
    • 3-(4-FLUOROPHENYL)-2-PROPENOYLHLORIDE
    • 4-fluorocinnamoyl chloride
    • 4-fluorocinnamyl chloride
    • p-Fluor-cinnamoylchlorid
    • 3-(4-FLUOROPHENYL)-2-PROPENOYLCHLORIDE
    • Inchi: 1S/C9H6ClFO/c10-9(12)6-3-7-1-4-8(11)5-2-7/h1-6H/b6-3+
    • InChI Key: GLBIKPKWQDIQCJ-ZZXKWVIFSA-N
    • SMILES: C(Cl)(=O)/C=C/C1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 184.00900
  • Monoisotopic Mass: 184.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.9

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.60430

2-Propenoyl chloride,3-(4-fluorophenyl)- Related Literature

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